Cas no 903864-40-4 (5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 903864-40-4
• MF: C₂₁H₁₆F₂N₄O₂
• MW: 394.374151229858
• CID: 5426690
• Update Time: 2025-10-28

5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-fluorobenzoyl)piperazin-1-yl]-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile
• 4-Oxazolecarbonitrile, 5-[4-(4-fluorobenzoyl)-1-piperazinyl]-2-(4-fluorophenyl)-
• 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H16F2N4O2/c22-16-5-1-14(2-6-16)19-25-18(13-24)21(29-19)27-11-9-26(10-12-27)20(28)15-3-7-17(23)8-4-15/h1-8H,9-12H2
• InChI Key： TXXFZDZYTKWIIX-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(F)C=C3)CC2)=C(C#N)N=C1C1=CC=C(F)C=C1

Additional information on 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile

Recent Advances in the Study of 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile (CAS: 903864-40-4)

The compound 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile (CAS: 903864-40-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 903864-40-4 as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer progression. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target kinases.

In addition to its kinase inhibitory properties, 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile has also been investigated for its potential anti-inflammatory effects. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound significantly reduces the production of pro-inflammatory cytokines in murine models of rheumatoid arthritis. These findings suggest that 903864-40-4 could serve as a lead compound for the development of new anti-inflammatory therapeutics.

The synthesis of 903864-40-4 has also been a subject of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an optimized synthetic route that improves the yield and purity of the compound. The authors employed a multi-step protocol involving a key cyclization reaction to construct the oxazole core, followed by functionalization with the fluorobenzoyl and piperazine moieties. This advancement in synthesis methodology is expected to facilitate further pharmacological studies of the compound.

Despite these promising developments, challenges remain in the clinical translation of 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and a relatively short half-life in vivo. Current research efforts are focused on structural modifications to improve these properties while maintaining the compound's biological activity.

In conclusion, 903864-40-4 represents a versatile chemical scaffold with multiple potential therapeutic applications. Ongoing research continues to uncover new aspects of its biological activity and mechanisms of action. Future studies should focus on optimizing the compound's pharmacokinetic profile and evaluating its efficacy in more complex disease models.